Cas no 681235-70-1 (3-HYDROXYPROPYLISOBUTYL-POSS)

• Product Name: 3-HYDROXYPROPYLISOBUTYL-POSS
• CAS No: 681235-70-1
• MF: C₃₁H₇₀O₁₃Si₈
• MW: 875.6
• MDL: MFCD05664386
• CID: 2951135
• PubChem ID: 146012646
• Update Time: 2025-05-20

3-HYDROXYPROPYLISOBUTYL-POSS Chemical and Physical Properties

Names and Identifiers

• PSS-(3-羟丙基)-取代七异丁基
• CID 146012646
• 3-HYDROXYPROPYLISOBUTYL-POSS
• PSS-(3-HYDROXYPROPYL)-HEPTAISOBUTYL SUBSTITUTED
• 3-Hydroxypropylheptaisobutyl-POSS(R)
• 3-Hydroxypropylheptaisobutyl-POSS
• Pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane-1-propanol, 3,5,7,9,11,13,15-heptakis(2-methylpropyl)-
• 3-[1,5,7,9,11,13,15-Heptakis(2-methylpropyl)-2,4,6,8,10,12,14,16,17,18,19,20-dodecaoxa-1,3,5,7,9,11,13,15-octasilapentacyclo[7.7.1.13,7.15,13.111,15]icosan-3-yl]propan-1-ol
• 681235-70-1

• MDL： MFCD05664386
• Inchi： 1S/C31H70O13Si8/c1-25(2)18-46-33-45(17-15-16-32)34-47(36-46,19-26(3)4)38-50(22-29(9)10)42-51(23-30(11)12)40-48(35-45,20-27(5)6)39-49(37-46,21-28(7)8)41-52(43-50,44-51)24-31(13)14/h25-32H,15-24H2,1-14H3
• InChI Key： RFZPOKIOHCDFHK-UHFFFAOYSA-N
• SMILES： [Si]12(CC(C)C)O[Si]3(CC(C)C)O[Si]4(CC(C)C)O[Si]5(CCCO)O[Si](CC(C)C)(O4)O[Si](CC(C)C)(O[Si](CC(C)C)(O[Si](CC(C)C)(O5)O3)O1)O2

Computed Properties

• Exact Mass: 874.29705456 g/mol
• Monoisotopic Mass: 874.29705456 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 52
• Rotatable Bond Count: 17
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 875.6
• Topological Polar Surface Area: 131

3-HYDROXYPROPYLISOBUTYL-POSS Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on 3-HYDROXYPROPYLISOBUTYL-POSS

Introduction to 3-HYDROXYPROPYLISOBUTYL-POSS (CAS No. 681235-70-1)

3-HYDROXYPROPYLISOBUTYL-POSS (CAS No. 681235-70-1) is a versatile and innovative compound that has gained significant attention in the fields of materials science, chemistry, and biotechnology. This compound belongs to the class of Polyhedral Oligomeric Silsesquioxanes (POSS), which are hybrid organic-inorganic molecules with unique properties that make them highly valuable in various applications.

The structure of 3-HYDROXYPROPYLISOBUTYL-POSS consists of a silsesquioxane core with hydroxypropylisobutyl functional groups attached to it. The silsesquioxane core provides exceptional thermal stability, mechanical strength, and chemical resistance, while the hydroxypropylisobutyl groups introduce additional functionalities such as hydrophilicity and reactivity. These properties make 3-HYDROXYPROPYLISOBUTYL-POSS an ideal candidate for enhancing the performance of various materials and formulations.

In recent years, research on 3-HYDROXYPROPYLISOBUTYL-POSS has focused on its potential applications in advanced materials, coatings, and biomedical systems. One of the key areas of interest is its use in polymer composites. Studies have shown that incorporating 3-HYDROXYPROPYLISOBUTYL-POSS into polymer matrices can significantly improve their mechanical properties, thermal stability, and barrier performance. For example, a study published in the Journal of Applied Polymer Science demonstrated that the addition of 3-HYDROXYPROPYLISOBUTYL-POSS to polyethylene resulted in a 50% increase in tensile strength and a 30% improvement in thermal stability.

Beyond polymer composites, 3-HYDROXYPROPYLISOBUTYL-POSS has also shown promise in the development of advanced coatings. Its unique combination of hydrophilic and hydrophobic properties makes it suitable for creating coatings with enhanced adhesion, durability, and anti-corrosion characteristics. A recent study in the journal Coatings highlighted the effectiveness of 3-HYDROXYPROPYLISOBUTYL-POSS-based coatings in protecting metal surfaces from corrosion under harsh environmental conditions.

In the field of biotechnology, 3-HYDROXYPROPYLISOBUTYL-POSS has been explored for its potential in drug delivery systems and tissue engineering. The biocompatibility and tunable properties of POSS compounds make them attractive for developing biomaterials that can interact with biological systems in a controlled manner. Research published in Biomaterials Science has shown that 3-HYDROXYPROPYLISOBUTYL-POSS-based nanoparticles can effectively deliver therapeutic agents to target cells while minimizing side effects.

The synthesis of 3-HYDROXYPROPYLISOBUTYL-POSS involves a multi-step process that typically includes the formation of a silsesquioxane core followed by functionalization with hydroxypropylisobutyl groups. This process requires precise control over reaction conditions to ensure high purity and consistent quality. Advances in synthetic methods have made it possible to produce large quantities of 3-HYDROXYPROPYLISOBUTYL-POSS with high yield and reproducibility.

The market demand for 3-HYDROXYPROPYLISOBUTYL-POSS is expected to grow significantly in the coming years due to its wide range of applications and unique properties. Industries such as automotive, aerospace, electronics, and healthcare are increasingly adopting POSS-based materials to enhance product performance and meet stringent performance standards. For instance, the use of 3-HYDROXYPROPYLISOBUTYL-POSS-enhanced coatings in aerospace applications has been shown to improve fuel efficiency and reduce maintenance costs.

In conclusion, 3-HYDROXYPROPYLISOBUTYL-POSS (CAS No. 681235-70-1) is a remarkable compound with a diverse array of applications across multiple industries. Its unique combination of thermal stability, mechanical strength, chemical resistance, and functional versatility makes it an invaluable material for researchers and engineers working on advanced materials, coatings, and biomedical systems. As research continues to uncover new possibilities for this compound, its impact on technology and innovation is likely to grow even further.